![molecular formula C12H15BrO3 B241367 4-(4-Bromo-2,3-dimethylphenoxy)butanoic acid](/img/structure/B241367.png)
4-(4-Bromo-2,3-dimethylphenoxy)butanoic acid
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Overview
Description
4-(4-Bromo-2,3-dimethylphenoxy)butanoic acid, also known as BRB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. BRB is a synthetic compound that belongs to the family of phenoxyalkanoic acids.
Mechanism of Action
The mechanism of action of 4-(4-Bromo-2,3-dimethylphenoxy)butanoic acid is not yet fully understood. However, studies have shown that it works by inhibiting the activity of the enzyme acetyl-CoA carboxylase, which is involved in fatty acid synthesis. This inhibition leads to a reduction in the production of fatty acids, which can have a range of effects on cellular processes.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. Studies have shown that it can reduce the levels of triglycerides and cholesterol in the blood, which can have a positive effect on cardiovascular health. This compound has also been found to have anti-inflammatory properties, which can be beneficial in the treatment of various inflammatory conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(4-Bromo-2,3-dimethylphenoxy)butanoic acid in lab experiments is its stability. This compound is a relatively stable compound, which means that it can be stored for long periods without significant degradation. This makes it a valuable tool for researchers who need to perform experiments over an extended period.
However, one of the main limitations of using this compound in lab experiments is its solubility. This compound is not very soluble in water, which can make it difficult to work with in certain experiments. Researchers need to use solvents such as DMSO or ethanol to dissolve this compound, which can introduce additional variables into the experiment.
Future Directions
There are several future directions for the research on 4-(4-Bromo-2,3-dimethylphenoxy)butanoic acid. One potential area of research is in the development of new herbicides based on this compound. Researchers could explore the potential of modifying the structure of this compound to create more effective herbicides with fewer side effects.
Another area of research is in the development of new cancer treatments based on this compound. Researchers could explore the potential of combining this compound with other compounds to create more effective anti-cancer drugs.
Conclusion
In conclusion, this compound is a valuable tool for researchers in various fields of science. Its stability and potential applications make it an attractive compound for further research. With continued research, this compound has the potential to make significant contributions to fields such as agriculture, medicine, and biochemistry.
Synthesis Methods
The synthesis of 4-(4-Bromo-2,3-dimethylphenoxy)butanoic acid involves the reaction between 4-bromo-2,3-dimethylphenol and butyric anhydride in the presence of a catalyst such as sulfuric acid. This reaction results in the formation of this compound as a white solid, which can be purified through recrystallization.
Scientific Research Applications
4-(4-Bromo-2,3-dimethylphenoxy)butanoic acid has been widely studied for its potential applications in various fields of research. One of the most significant applications of this compound is in the field of agriculture, where it is used as a herbicide. This compound has been found to be effective against a wide range of weeds, making it a valuable tool for farmers.
In addition to its agricultural applications, this compound has also been studied for its potential use in the treatment of cancer. This compound has been found to have anti-cancer properties, and studies have shown that it can inhibit the growth of cancer cells in vitro.
Properties
Molecular Formula |
C12H15BrO3 |
---|---|
Molecular Weight |
287.15 g/mol |
IUPAC Name |
4-(4-bromo-2,3-dimethylphenoxy)butanoic acid |
InChI |
InChI=1S/C12H15BrO3/c1-8-9(2)11(6-5-10(8)13)16-7-3-4-12(14)15/h5-6H,3-4,7H2,1-2H3,(H,14,15) |
InChI Key |
XLVSMJLASTXXEV-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1C)Br)OCCCC(=O)O |
Canonical SMILES |
CC1=C(C=CC(=C1C)Br)OCCCC(=O)O |
Origin of Product |
United States |
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